Cas no 75476-83-4 (Isoquinoline, 7-iodo-)

• Product Name: Isoquinoline, 7-iodo-
• CAS No: 75476-83-4
• MF: C₉H₆IN
• MW: 255.055114269257
• CID: 558932
• PubChem ID: 12679520
• Update Time: 2025-04-19

Isoquinoline, 7-iodo- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-iodo-
• 7-Iodoisoquinoline
• Isoquinoline, 7-iodo- (9CI)
• EN300-6775164
• DTXSID20506650
• 75476-83-4
• MB09748
• E79793
• SCHEMBL6110764
• BS-51490
• CS-0257791
• DB-350800

• Inchi： 1S/C9H6IN/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-6H
• InChI Key： ZNGDFLRMZZGNEM-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=CN=CC=2C=1

Computed Properties

• Exact Mass: 254.95408
• Monoisotopic Mass: 254.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89